Cas no 745817-31-6 (3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride)

• Product Name: 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride
• CAS No: 745817-31-6
• MF: C₁₃H₁₇ClF₃N
• MW: 279.728993177414
• MDL: MFCD04113630
• CID: 1768276
• PubChem ID: 17749772
• Update Time: 2025-06-11

3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TRIFLUOROMETHYL)BENZYL]PIPERIDINE HYDROCHLORIDE
• AGN-PC-01LQO7
• CTK7B6668
• 3NPA-Q07-1
• AR1526
• AG-A-55572
• KB-27211
• 3-(4-Trifluoromethylbenzyl)piperidine hydrochloride
• 3-[4-(TRIFLUOROMETHYL)BENZYL]PIPERIDINE HCL
• 3-(4-Trifluoromethyl-benzyl)-piperidine hydrochloride
• 3-[[4-(trifluoromethyl)phenyl]methyl]piperidine,hydrochloride
• 3-[[4-(trifluoromethyl)phenyl]methyl]piperidine
• hydrochloride
• 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride
• 3-(4-(Trifluoromethyl)benzyl)piperidinehydrochloride
• ZUILVOZHONFMMQ-UHFFFAOYSA-N
• 3-[4-(trifluoromethyl)benzyl]piperidine hydrochloride, AldrichCPR
• 3-(4-(Trifluoromethyl)benzyl)piperidine hydrochloride
• DTXSID70589978
• CS-0171553
• 3-[[4-(trifluoromethyl)phenyl]methyl]piperidine;hydrochloride
• 3-{[4-(Trifluoromethyl)phenyl]methyl}piperidine--hydrogen chloride (1/1)
• SB43516
• MFCD04113630
• F9995-2418
• 745817-31-6
• AKOS026705712
• 3-[4-(Trifluoromethyl)benzyl]piperidine, HCl
• AS-45145

• MDL： MFCD04113630
• Inchi： 1S/C13H16F3N.ClH/c14-13(15,16)12-5-3-10(4-6-12)8-11-2-1-7-17-9-11;/h3-6,11,17H,1-2,7-9H2;1H
• InChI Key： ZUILVOZHONFMMQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)CC1CNCCC1)(F)F

Computed Properties

• Exact Mass: 279.1001617g/mol
• Monoisotopic Mass: 279.1001617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H319;H412
• Warning Statement： P273;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride

Comprehensive Overview of 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride (CAS No. 745817-31-6)

In the realm of pharmaceutical and organic chemistry, 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride (CAS No. 745817-31-6) stands out as a compound of significant interest. This piperidine derivative is characterized by its unique structural features, including a trifluoromethylphenyl group, which enhances its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly focusing on this compound due to its versatile properties and potential therapeutic benefits.

The chemical structure of 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride incorporates a piperidine ring, a common motif in bioactive molecules, coupled with a trifluoromethylphenyl substituent. This combination is known to improve metabolic stability and bioavailability, making it a valuable scaffold for designing new pharmaceutical intermediates. The presence of the hydrochloride salt further enhances its solubility, a critical factor in formulation development.

Recent trends in the pharmaceutical industry highlight a growing demand for fluorinated compounds, driven by their ability to modulate drug-like properties. The trifluoromethyl group in 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride is particularly noteworthy, as it often contributes to increased lipophilicity and binding affinity in target interactions. This aligns with the broader search for novel drug candidates and small molecule therapeutics, topics frequently explored in academic and industrial research.

From a synthetic perspective, the preparation of 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride involves multi-step organic transformations, including alkylation and salt formation. These processes are optimized to ensure high yield and purity, meeting the stringent requirements of pharmaceutical-grade compounds. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the identity and quality of the final product.

In the context of drug discovery, 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride has garnered attention as a potential central nervous system (CNS) agent. The piperidine moiety is a well-known pharmacophore in CNS-active drugs, and the addition of the trifluoromethylphenyl group could open new avenues for targeting specific receptors or enzymes. This aligns with current research trends focusing on neurodegenerative diseases and mental health disorders, areas where unmet medical needs remain high.

Beyond pharmaceuticals, 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride may also find applications in material science. The trifluoromethyl group is known to influence the electronic and physical properties of materials, making it a candidate for developing advanced functional materials. This dual potential in both life sciences and materials research underscores the compound's versatility and broad appeal.

For researchers and manufacturers, sourcing high-quality 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride is critical. Reputable suppliers ensure compliance with Good Manufacturing Practices (GMP) and provide detailed certificates of analysis (CoA), addressing common queries about purity, stability, and storage conditions. These factors are essential for ensuring reproducibility in experimental and industrial settings.

In summary, 3-{4-(trifluoromethyl)phenylmethyl}piperidine hydrochloride (CAS No. 745817-31-6) represents a compelling subject of study in modern chemistry. Its structural features, combined with its potential applications in drug development and material innovation, make it a compound worth watching. As research continues to uncover new possibilities, this piperidine derivative is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.